N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-(2-methylanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H14N2O2S/c1-10-5-2-3-6-11(10)16-13(17)9-15-14(18)12-7-4-8-19-12/h2-8H,9H2,1H3,(H,15,18)(H,16,17)
• InChI Key: LHQHRZUJFMVAQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol

Description

N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, also known as MTX110, is a novel compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies and has the potential to be used in a variety of applications.

Mechanism of Action

N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide is believed to work by binding to Aβ aggregates and preventing their further aggregation. This compound has also been shown to reduce the toxicity of Aβ aggregates, which could potentially lead to the development of new therapies for Alzheimer's disease.
Biochemical and Physiological Effects:
N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been shown to have minimal toxicity in vitro and in vivo. This compound has also been shown to be stable in biological fluids, which makes it a promising candidate for use in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide in lab experiments is that it has a high binding affinity for Aβ aggregates, which makes it a sensitive probe for the detection of these aggregates. However, one limitation of using N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide is that it may not be specific for Aβ aggregates and may bind to other proteins as well.

Future Directions

There are several future directions for the use of N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide in scientific research. One potential application is in the development of new therapies for Alzheimer's disease. Another potential application is in the detection of other protein aggregates that are associated with other neurodegenerative diseases. Additionally, N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide could potentially be used as a tool for studying protein aggregation in general, which could lead to a better understanding of the mechanisms underlying neurodegenerative diseases.

Synthesis Methods

N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide is synthesized through a multi-step process that involves several chemical reactions. The first step involves the reaction of 2-methylphenylamine with ethyl chloroformate to form N-(2-methylphenyl)ethyl carbamate. This intermediate is then reacted with thiophene-2-carboxylic acid to form the final product, N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide.

Scientific Research Applications

N-{2-[(2-methylphenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide has been studied for its potential use as a fluorescent probe for the detection of amyloid-beta (Aβ) aggregates, which are associated with Alzheimer's disease. This compound has also been shown to inhibit the aggregation of Aβ, which could potentially lead to the development of new therapies for Alzheimer's disease.